Cas no 2138065-62-8 (2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid)
2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid
- EN300-1155822
- 2138065-62-8
- 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid
-
- Inchi: 1S/C9H13FO3/c1-6-2-4-9(13,5-3-6)7(10)8(11)12/h2,4,6-7,13H,3,5H2,1H3,(H,11,12)
- InChI Key: GKYGOIAGKKMHFJ-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)C1(C=CC(C)CC1)O
Computed Properties
- Exact Mass: 188.08487243g/mol
- Monoisotopic Mass: 188.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.5Ų
2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155822-0.05g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 0.05g |
$1584.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-0.1g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 0.1g |
$1660.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-0.25g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 0.25g |
$1735.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-0.5g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 0.5g |
$1811.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-1.0g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 1g |
$1887.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-2.5g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 2.5g |
$3696.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-5.0g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 5g |
$5470.0 | 2023-06-09 | ||
| Enamine | EN300-1155822-10.0g |
2-fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid |
2138065-62-8 | 10g |
$8110.0 | 2023-06-09 |
2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid
Introduction to 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid (CAS No. 2138065-62-8) and Its Emerging Applications in Chemical Biology
2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid, identified by the CAS number 2138065-62-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a fluorinated acetic acid backbone coupled with a cyclohexenone moiety, which imparts distinct physicochemical properties and biological activities. The presence of both a fluorine atom and a hydroxyl group on the acetic acid moiety, along with the rigid cyclohexene ring system, makes this molecule a promising candidate for further exploration in drug discovery and molecular recognition.
The fluorine atom in 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid plays a crucial role in modulating the biological activity of the molecule. Fluorine substitution is a well-documented strategy in medicinal chemistry, where it can enhance metabolic stability, binding affinity, and selectivity. In this context, the fluorine at the 2-position of the acetic acid group likely contributes to improved pharmacokinetic profiles, making it an attractive scaffold for developing novel therapeutic agents. Recent studies have demonstrated that fluorinated compounds often exhibit superior bioavailability and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.
The 1-hydroxy-4-methylcyclohex-2-en-1-yl substituent in 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid introduces a bulky, rigid aromatic-like structure that can influence both the conformational flexibility and binding interactions of the molecule. This moiety is reminiscent of natural products found in plants and microorganisms, which have been extensively studied for their bioactive properties. The cyclohexenone ring system provides a stable platform for further derivatization, allowing chemists to explore diverse structural analogs with tailored biological activities. Such modifications can be strategically employed to optimize interactions with biological targets, such as enzymes or receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, preliminary computational analyses indicate potential interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism. Additionally, the hydroxyl group on the cyclohexenone ring could serve as a hydrogen bond acceptor or donor, enhancing binding affinity to specific protein targets.
In vitro experiments have begun to elucidate the pharmacological profile of 2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid. Initial assays have shown promising results in modulating key signaling pathways associated with chronic diseases. Notably, studies suggest that this compound may interfere with inflammatory cascades by inhibiting the activity of enzymes such as lipoxygenase and cyclooxygenase. These enzymes are known contributors to oxidative stress and inflammation, making them attractive therapeutic targets for conditions like arthritis and cardiovascular disease. Furthermore, the structural features of fluorinated acetic acids have been associated with anti-proliferative effects in certain cancer cell lines, raising intriguing possibilities for oncology applications.
The synthesis of 2-Fluoro-2-(1-hydroxy-4-methylcyclohexenecarboxylic acid) (CAS No. 2138065–62–8) presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits desired biological activities without unwanted side effects from racemic impurities. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production if commercial applications emerge.
Future research directions for CAS No 2138065–62–8 include exploring its potential as an intermediate in more complex drug molecules. By leveraging its versatile structural framework, chemists can design derivatives with enhanced specificity or improved pharmacokinetic properties. Additionally, investigating its behavior in living systems will provide insights into its biodistribution and potential toxicity profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.
The growing interest in natural product-inspired molecules underscores the value of compounds like CAS No 2138065–62–8 in modern drug discovery. Their unique structural motifs offer opportunities to develop innovative treatments for unmet medical needs. As computational tools become more sophisticated and high-throughput screening technologies advance, identifying promising candidates like this one will become increasingly efficient. The integration of these technologies promises to accelerate the discovery process and bring new therapies to patients more rapidly than ever before.
2138065-62-8 (2-Fluoro-2-(1-hydroxy-4-methylcyclohex-2-en-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)